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Compound of Interest

Compound Name: Cholest-5-en-3-ol

Cat. No.: B1254041

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Cholest-5-en-3-ol, commonly
known as cholesterol. Adherence to these procedures is vital for ensuring a safe laboratory
environment.

Immediate Safety and Personal Protective
Equipment (PPE)

While Cholest-5-en-3-ol is not classified as a hazardous substance under GHS, it may cause
irritation to the eyes, skin, and respiratory tract.[1][2][3][4] Therefore, a baseline level of
personal protective equipment is mandatory to minimize exposure and ensure safety.

Required Personal Protective Equipment (PPE)
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PPE Component

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
eyeglasses compliant with
OSHA 29 CFR 1910.133 or
European Standard EN166.[3]

[5]L6]

Protects eyes from dust
particles and potential

splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact and

potential irritation.[3][5]

Body Protection

Laboratory coat.

Protects clothing and skin from

contamination.[3][5]

Respiratory Protection

Generally not required with
adequate ventilation.[5] If dust
is generated, use a
NIOSH/MSHA or EN 149
approved respirator with a
particle filter.[3][6][7]

Prevents inhalation of airborne
particles, which can cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure

This section outlines the procedural workflow for the safe handling of Cholest-5-en-3-ol from

reception to use in the laboratory.

1. Receiving and Storage

¢ Inspection: Upon receipt, inspect the container for any damage.

o Storage Location: Store in a dry, cool, and well-ventilated area at room temperature.[5][8]

» Container: Keep the container tightly sealed to prevent contamination.[3][5] Store in the
original, light-resistant container.[8]

e Segregation: Store away from strong oxidizing agents.[5]

2. Preparation for Use
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o Designated Area: Conduct all handling and weighing operations in a designated area,
preferably within a chemical fume hood or on a bench with local exhaust ventilation to control
dust.[1][7]

o PPE: Don all required PPE as listed in the table above.

e Equipment: Ensure all equipment, such as spatulas and weigh boats, are clean and dry.
Ground all equipment to prevent static discharge, which can cause dust to become airborne.

[11[7]
3. Handling and Use
e Avoid Dust: Handle the solid powder carefully to minimize the generation of dust.[3][4]

o Dispensing: Use a spatula to transfer the chemical. Avoid scooping or pouring methods that
can create dust clouds.

o Spill Prevention: Keep the container closed when not in use. Work on a clean, contained
surface.

4. Post-Handling
o Cleaning: Clean the work area and any used equipment thoroughly.

e Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,
even if gloves were worn.[7]

o PPE Removal: Remove PPE in the correct order to avoid cross-contamination.

Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek medical attention if irritation persists.[3][5]

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water
for at least 15 minutes. If irritation develops, seek medical attention.[3][5]
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 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms occur.[1][3]

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cups of water. Seek medical attention.[3]

o Spills: For minor spills, carefully sweep up the solid material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[5] Ventilate the area of the spill.[7]

Disposal Plan

Cholest-5-en-3-ol is not classified as hazardous waste.[2] However, it should not be disposed
of in the general trash or poured down the drain.[4]

o Waste Collection: Collect waste material and any contaminated disposables (e.g., gloves,
weigh boats) in a clearly labeled, sealed container.

¢ Disposal Route: Dispose of the waste in accordance with all applicable local, state, and
federal regulations.[9] If unsure, consult your institution's Environmental Health and Safety
(EHS) department or a licensed waste disposal company.[9]

Quantitative Data Summary

Physical and Chemical Properties
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Property Value
Cholesteroal, (3p)-Cholest-5-en-3-0l,
Synonyms )
Cholesterin[2]
CAS Number 57-88-5[6]
Molecular Formula C27H460[5]
Molecular Weight 386.66 g/mol [5]
White to light yellow crystalline powder or
Appearance .
solid[5][8]
) ) 148-150 °C (literature); a different source states
Melting Point
128 - 130 °C[5]
Flash Point > 93.0°C (> 199.4°F)[4]
Solubility Insoluble in water[2]

Hazard Identification Ratings (NFPA 704)

Category Rating Description

Health (Blue) 0 Minimal Hazard[4]

Slight Hazard - Must be
Flammability (Red) 1 preheated before ignition can

occur.[4]

Minimal Hazard - Normally

Reactivity (Yellow) 0
stable.[4]

Specific Hazard N/A No specific hazards.[4]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for safely handling Cholest-5-en-3-ol in
a laboratory setting.
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Caption: Workflow for Safe Handling of Cholest-5-en-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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